Cas no 29834-86-4 (2(1H)-Pyrimidinone,4-(1-pyrrolidinyl)-1-b-D-ribofuranosyl-)

• Product Name: 2(1H)-Pyrimidinone,4-(1-pyrrolidinyl)-1-b-D-ribofuranosyl-
• CAS No: 29834-86-4
• MF: C₁₃H₁₉N₃O₅
• MW: 297.307063341141
• CID: 289607
• PubChem ID: 336810
• Update Time: 2025-04-19

2(1H)-Pyrimidinone,4-(1-pyrrolidinyl)-1-b-D-ribofuranosyl- Chemical and Physical Properties

Names and Identifiers

• 2(1H)-Pyrimidinone,4-(1-pyrrolidinyl)-1-b-D-ribofuranosyl-
• 1-[3,4-dihydroxy-5-(hydroxymethyl)oxolan-2-yl]-4-pyrrolidin-1-ylpyrimidin-2-one
• AC1L7KEF
• NSC352268
• DTXSID50319952
• 29834-86-4
• AKOS037480371
• NSC-352268

• Inchi： 1S/C13H19N3O5/c17-7-8-10(18)11(19)12(21-8)16-6-3-9(14-13(16)20)15-4-1-2-5-15/h3,6,8,10-12,17-19H,1-2,4-5,7H2
• InChI Key： ZFIUCFWZYKWSQR-UHFFFAOYSA-N
• SMILES： O1C(CO)C(C(C1N1C(N=C(C=C1)N1CCCC1)=O)O)O

Computed Properties

• Exact Mass: 297.13257
• Monoisotopic Mass: 297.13247072g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 474
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.1
• Topological Polar Surface Area: 106Ų

Experimental Properties

• PSA: 105.83
• LogP: -1.48000